Cas no 525-06-4 (2,2-Diphenylethenone)

2,2-Diphenylethenone Properties

Names and Identifiers

• 2,2-Diphenylethenone
• 2,2-Diphenylethylenone
• Diphenylketene
• 1,1'-diphenylketene
• 2,2-DIMETHYL-5-CARBETHOXY-1,3-DIOXANE
• 2,2-diphenyl-ethenone
• Diphenylethenone
• Ethenone,2,2-diphenyl
• Ethenone,diphenyl
• NSC243594
• Ethenone, 2,2-diphenyl-
• FT-0654433
• InChI=1/C14H10O/c15-11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10
• 2,2-Diphenylethylenone #
• Ethenone, diphenyl-
• A829121
• Ethenone,diphenyl-
• Diphenyl-ethenone
• DTXSID50200497
• AKOS006331674
• diphenyl ketene
• UNII-50BG2854L0
• DIPHENYLKETENE [MI]
• NSC-243594
• 525-06-4
• 50BG2854L0
• Q3028874
• SCHEMBL80355
• +Expand

• MDL： MFCD09743814
• InChIKey： ZWJPCOALBPMBIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10O/c15-11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H
• SMILES： C1(C(C2C=CC=CC=2)=C=O)C=CC=CC=1

Computed Properties

• Exact Mass: 194.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.073
• Heavy Atom Count: 15
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.94990
• PSA: 17.07000
• Refractive Index: nD14.1 1.615
• Boiling Point: bp760 265-270° (dec); bp12 146°; bp3.5 119-121°
• Flash Point: 106.4°C
• Density: d413.7 1.1107

2,2-Diphenylethenone Security Information

2,2-Diphenylethenone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%